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Compound of Interest

Compound Name: trans-Stilbene oxide

Cat. No.: B072803 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals with incompletely characterized toxicological

profiles like trans-Stilbene oxide. This document provides immediate, essential safety

protocols and logistical information for the handling and disposal of trans-Stilbene oxide,

establishing a foundation of trust through a commitment to safety beyond the product itself.

Chemical Identifier:

Name: trans-Stilbene oxide

Synonyms: (2R,3S)-2,3-diphenyloxirane, trans-1,2-Diphenylethylene oxide

CAS Number: 1439-07-2

Hazard Identification and Precautionary Measures
trans-Stilbene oxide is considered hazardous. It is harmful if swallowed, causes skin irritation,

and can cause serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2] The

toxicological properties of this substance have not been fully investigated. Therefore, it is

crucial to handle this chemical with caution, treating it as a substance with unknown hazards.

Signal Word: Warning[1]

Hazard Statements:
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Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling trans-Stilbene oxide:

PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield are

required.[3] Standard safety glasses are not

sufficient.

Hand Protection
Chemical-resistant gloves (e.g., PVC) are

necessary to prevent skin contact.[3]

Respiratory Protection

A particulate respirator should be used,

particularly when there is a risk of generating

dust.[3]

Protective Clothing
A lab coat or other protective clothing is required

to prevent skin contact.[3]

Quantitative Safety Data
Occupational exposure limits (e.g., PEL, TWA) have not been established for trans-Stilbene
oxide. The toxicological properties have not been fully investigated. For the related compound,

trans-stilbene, the following data is available and may be considered for risk assessment,

though it does not directly apply to trans-Stilbene oxide.
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Compound Test Type Species Value

trans-stilbene LD50 Oral Rat
Harmful if swallowed

(H302)[4]

Experimental Protocol: Safe Handling and Use
While a specific experimental protocol will vary based on the research application, the following

step-by-step guidance outlines a safe general workflow for handling trans-Stilbene oxide in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[5]

Minimize the generation and accumulation of dust.

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

3. Weighing and Transfer:

If weighing the solid, do so in a manner that avoids creating dust. A balance with a draft

shield is recommended.

Use a spatula or other appropriate tool to transfer the solid.

Keep the container tightly closed when not in use.[5]

4. In Case of a Spill:

Minor Spills:

Wearing appropriate PPE, clean up the spill immediately.[3]
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Use dry cleanup methods, such as sweeping or shoveling, to avoid generating dust.[3]

Place the collected material into a suitable, labeled container for hazardous waste

disposal.[3]

Do not allow the substance to enter drains or waterways.[3]

Major Spills:

Evacuate the area and alert emergency responders.[3]

Avoid all personal contact, including the inhalation of dust.[3]

5. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.

Disposal Plan
The disposal of trans-Stilbene oxide and any contaminated materials must be handled with

care to prevent environmental contamination and ensure regulatory compliance.

1. Waste Classification:

trans-Stilbene oxide should be classified as hazardous waste.[3]

2. Segregation and Collection:
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Collect waste trans-Stilbene oxide and any contaminated materials (e.g., gloves, weighing

paper) in a dedicated, clearly labeled, and tightly sealed container for hazardous waste.[3]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[3]

3. Final Disposal:

Disposal must be carried out by a licensed professional waste disposal service in

accordance with local, state, and federal regulations.[3][5]

A potential disposal method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[3]

Empty containers should be punctured to prevent reuse and disposed of according to

regulations.[3]

Safe Handling Workflow Diagram
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Emergency Protocol: Spill

Start: Prepare for Handling
trans-Stilbene Oxide

1. Prepare Work Area
(Fume Hood, Eyewash/Shower)

2. Don Required PPE
(Goggles, Gloves, Lab Coat, Respirator)

3. Handle Chemical
(Weighing, Transfer, Reaction)

4. Decontaminate & Clean Up

Spill Occurs

5. Doff PPE Correctly

6. Dispose of Waste
(Hazardous Waste Stream)

End: Procedure Complete

Assess Spill Size

Minor Spill:
Clean up with proper PPE

Minor

Major Spill:
Evacuate & Alert Authorities

Major

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of trans-Stilbene oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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